Cas no 864070-37-1 (O-Desethyl Dapagliflozin (>80%))

• Product Name: O-Desethyl Dapagliflozin (>80%)
• CAS No: 864070-37-1
• MF: C₁₉H₂₁ClO₆
• MW: 380.819445371628
• CID: 4557399
• Update Time: 2025-10-29

O-Desethyl Dapagliflozin (>80%) Chemical and Physical Properties

Names and Identifiers

• Dapagliflozin Impurity 22
• Empagliflozin impurity 7
• Empagliflozin Destetrahydrofuran Impurity
• 2-[4-chloro-3-[(4-hydroxyphenyl)methyl]phenyl]-6-(hydroxymethyl)oxane-3,4,5-triol
• Dapagliflozin Impurity 3
• (1S)-1,5-Anhydro-1-C-[4-chloro-3-[(4-hydroxyphenyl)methyl]phenyl]-D-glucitol (ACI)
• O-Desethyl Dapagliflozin (>80%)

• Inchi： 1S/C19H21ClO6/c20-14-6-3-11(8-12(14)7-10-1-4-13(22)5-2-10)19-18(25)17(24)16(23)15(9-21)26-19/h1-6,8,15-19,21-25H,7,9H2
• InChI Key： ODQAIMBPQWETBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC1C=CC(=CC=1)O)C1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 380.1026661 g/mol
• Monoisotopic Mass: 380.1026661 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110
• Molecular Weight: 380.8

Additional information on O-Desethyl Dapagliflozin (>80%)

O-Desethyl Dapagliflozin (>80%) (CAS No. 864070-37-1): A Comprehensive Overview of Its Properties and Applications

O-Desethyl Dapagliflozin (>80%) (CAS No. 864070-37-1) is a key intermediate and metabolite of Dapagliflozin, a widely recognized SGLT2 inhibitor used in the treatment of type 2 diabetes. This compound has garnered significant attention in pharmaceutical research due to its role in drug metabolism studies and analytical reference standards. With the increasing prevalence of diabetes management solutions, researchers and manufacturers are actively exploring the potential of O-Desethyl Dapagliflozin to improve drug efficacy and safety profiles.

The chemical structure of O-Desethyl Dapagliflozin (>80%) (CAS No. 864070-37-1) features a modified glucose moiety, which contributes to its unique pharmacokinetic properties. As a metabolite, it plays a critical role in understanding the drug clearance pathways of Dapagliflozin. Recent studies have highlighted its importance in bioanalytical method development, particularly in LC-MS/MS assays, where it serves as a reference standard for quantifying drug levels in biological matrices. This aligns with the growing demand for precision medicine and personalized treatment strategies.

In the context of drug development, O-Desethyl Dapagliflozin (>80%) (CAS No. 864070-37-1) is often utilized in impurity profiling and stability testing. Regulatory agencies such as the FDA and EMA emphasize the need for thorough characterization of drug metabolites to ensure patient safety. This has led to a surge in demand for high-purity reference standards like O-Desethyl Dapagliflozin, especially in GMP-compliant manufacturing processes. Researchers are also investigating its potential as a biomarker for drug adherence monitoring.

The synthesis of O-Desethyl Dapagliflozin (>80%) (CAS No. 864070-37-1) involves sophisticated organic chemistry techniques, including selective deethylation and purification steps. Its purity level of >80% makes it suitable for various research applications, including in vitro and in vivo studies. The compound's stability under different storage conditions is another area of interest, particularly for laboratory professionals seeking reliable reagents for long-term projects.

With the rise of digital health technologies, the integration of metabolite data like O-Desethyl Dapagliflozin into electronic health records (EHRs) is becoming increasingly relevant. This trend reflects the broader shift toward data-driven healthcare, where insights from drug metabolites can inform treatment decisions. Additionally, the compound's role in generic drug development is noteworthy, as it helps establish bioequivalence standards for Dapagliflozin-based formulations.

In summary, O-Desethyl Dapagliflozin (>80%) (CAS No. 864070-37-1) is a vital component in modern pharmaceutical sciences, bridging the gap between drug discovery and clinical applications. Its relevance extends to academic research, industrial quality control, and regulatory compliance, making it a compound of enduring significance in the fight against metabolic disorders. As the scientific community continues to explore its full potential, O-Desethyl Dapagliflozin remains a focal point for innovation in diabetes therapeutics.